beta-D-Glucose
beta-D-Glucose
Beta-D-glucose is d-Glucopyranose with beta configuration at the anomeric centre. It has a role as an epitope and a mouse metabolite. It is an enantiomer of a beta-L-glucose.
A primary source of energy for living organisms. It is naturally occurring and is found in fruits and other parts of plants in its free state. It is used therapeutically in fluid and nutrient replacement.
Glucose oxidase has been investigated for the treatment of Upper Respiratory Tract Infections.
b-D-Glucose is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
beta-D-glucopyranose contains a Glucosylceramide motif and is often attached to a Cer aglycon.
(2R,3R,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol is a natural product found in Humulus lupulus, Maclura pomifera, and other organisms with data available.
Beta-D-Glucopyranose is the beta isoform of D-glucopyranose, a synthetic simple monosaccharide as an energy source. D-glucopyranose is oxidized in various tissues either under aerobic or anaerobic conditions through glycolysis, and the oxidation reaction produces carbon dioxide, water and ATP.
Zymosan is an insoluble beta-1,3-glucan polysaccharide derived from, and structural component of, yeast cell walls, with potential immunostimulating activity. Upon administration, zymosan targets, binds to and activates certain Toll-like receptors, primarily TLR type 2 (TLR-2), on leukocytes and dectin-1 on macrophages. Activation of TLR2 and dectin-1 stimulates the release of pro-inflammatory mediators, and enhances innate immune responses.
Beta-D-Glucose is a metabolite found in or produced by Saccharomyces cerevisiae.
A primary source of energy for living organisms. It is naturally occurring and is found in fruits and other parts of plants in its free state. It is used therapeutically in fluid and nutrient replacement.
Glucose oxidase has been investigated for the treatment of Upper Respiratory Tract Infections.
b-D-Glucose is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
beta-D-glucopyranose contains a Glucosylceramide motif and is often attached to a Cer aglycon.
(2R,3R,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol is a natural product found in Humulus lupulus, Maclura pomifera, and other organisms with data available.
Beta-D-Glucopyranose is the beta isoform of D-glucopyranose, a synthetic simple monosaccharide as an energy source. D-glucopyranose is oxidized in various tissues either under aerobic or anaerobic conditions through glycolysis, and the oxidation reaction produces carbon dioxide, water and ATP.
Zymosan is an insoluble beta-1,3-glucan polysaccharide derived from, and structural component of, yeast cell walls, with potential immunostimulating activity. Upon administration, zymosan targets, binds to and activates certain Toll-like receptors, primarily TLR type 2 (TLR-2), on leukocytes and dectin-1 on macrophages. Activation of TLR2 and dectin-1 stimulates the release of pro-inflammatory mediators, and enhances innate immune responses.
Beta-D-Glucose is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
133947-06-5
VCID:
VC21244265
InChI:
InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6-/m1/s1
SMILES:
C(C1C(C(C(C(O1)O)O)O)O)O
Molecular Formula:
C6H12O6
Molecular Weight:
180.16 g/mol
beta-D-Glucose
CAS No.: 133947-06-5
Cat. No.: VC21244265
Molecular Formula: C6H12O6
Molecular Weight: 180.16 g/mol
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Specification
| Description | Beta-D-glucose is d-Glucopyranose with beta configuration at the anomeric centre. It has a role as an epitope and a mouse metabolite. It is an enantiomer of a beta-L-glucose. A primary source of energy for living organisms. It is naturally occurring and is found in fruits and other parts of plants in its free state. It is used therapeutically in fluid and nutrient replacement. Glucose oxidase has been investigated for the treatment of Upper Respiratory Tract Infections. b-D-Glucose is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). beta-D-glucopyranose contains a Glucosylceramide motif and is often attached to a Cer aglycon. (2R,3R,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol is a natural product found in Humulus lupulus, Maclura pomifera, and other organisms with data available. Beta-D-Glucopyranose is the beta isoform of D-glucopyranose, a synthetic simple monosaccharide as an energy source. D-glucopyranose is oxidized in various tissues either under aerobic or anaerobic conditions through glycolysis, and the oxidation reaction produces carbon dioxide, water and ATP. Zymosan is an insoluble beta-1,3-glucan polysaccharide derived from, and structural component of, yeast cell walls, with potential immunostimulating activity. Upon administration, zymosan targets, binds to and activates certain Toll-like receptors, primarily TLR type 2 (TLR-2), on leukocytes and dectin-1 on macrophages. Activation of TLR2 and dectin-1 stimulates the release of pro-inflammatory mediators, and enhances innate immune responses. Beta-D-Glucose is a metabolite found in or produced by Saccharomyces cerevisiae. |
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| CAS No. | 133947-06-5 |
| Molecular Formula | C6H12O6 |
| Molecular Weight | 180.16 g/mol |
| IUPAC Name | (2R,3R,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol |
| Standard InChI | InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6-/m1/s1 |
| Standard InChI Key | WQZGKKKJIJFFOK-VFUOTHLCSA-N |
| Isomeric SMILES | C([C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)O)O)O)O)O |
| SMILES | C(C1C(C(C(C(O1)O)O)O)O)O |
| Canonical SMILES | C(C1C(C(C(C(O1)O)O)O)O)O |
| Melting Point | 146 - 150 °C |
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